Cas no 1777830-06-4 ((R)-2-(3-Benzoylphenyl)-N-(1,3-dihydroxy-2-(hydroxymethyl)propan-2-yl)propanamide)
(R)-2-(3-Benzoylphenyl)-N-(1,3-dihydroxy-2-(hydroxymethyl)propan-2-yl)propanamide Chemical and Physical Properties
Names and Identifiers
-
- Benzeneacetamide, 3-benzoyl-N-[2-hydroxy-1,1-bis(hydroxymethyl)ethyl]-α-methyl-, (αR)-
- (R)-2-(3-Benzoylphenyl)-N-(1,3-dihydroxy-2-(hydroxymethyl)propan-2-yl)propanamide
-
- Inchi: 1S/C20H23NO5/c1-14(19(26)21-20(11-22,12-23)13-24)16-8-5-9-17(10-16)18(25)15-6-3-2-4-7-15/h2-10,14,22-24H,11-13H2,1H3,(H,21,26)/t14-/m1/s1
- InChI Key: XLVOGCLORTXKJL-CQSZACIVSA-N
- SMILES: C1([C@@H](C)C(NC(CO)(CO)CO)=O)=CC=CC(C(=O)C2=CC=CC=C2)=C1
Experimental Properties
- Density: 1.266±0.06 g/cm3(Predicted)
- Boiling Point: 663.0±55.0 °C(Predicted)
- pka: 13.27±0.46(Predicted)
(R)-2-(3-Benzoylphenyl)-N-(1,3-dihydroxy-2-(hydroxymethyl)propan-2-yl)propanamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | B477445-10mg |
(R)-2-(3-Benzoylphenyl)-N-(1,3-dihydroxy-2-(hydroxymethyl)propan-2-yl)propanamide |
1777830-06-4 | 10mg |
$ 173.00 | 2023-04-18 | ||
| TRC | B477445-50mg |
(R)-2-(3-Benzoylphenyl)-N-(1,3-dihydroxy-2-(hydroxymethyl)propan-2-yl)propanamide |
1777830-06-4 | 50mg |
$ 775.00 | 2023-04-18 | ||
| TRC | B477445-100mg |
(R)-2-(3-Benzoylphenyl)-N-(1,3-dihydroxy-2-(hydroxymethyl)propan-2-yl)propanamide |
1777830-06-4 | 100mg |
$ 1378.00 | 2023-04-18 | ||
| TRC | B477445-250mg |
(R)-2-(3-Benzoylphenyl)-N-(1,3-dihydroxy-2-(hydroxymethyl)propan-2-yl)propanamide |
1777830-06-4 | 250mg |
$ 3000.00 | 2023-09-08 | ||
| BAI LING WEI Technology Co., Ltd. | J60B477445-250mg |
1777830-06-4 | 250mg |
¥36069 | 2025-08-06 |
(R)-2-(3-Benzoylphenyl)-N-(1,3-dihydroxy-2-(hydroxymethyl)propan-2-yl)propanamide Related Literature
-
Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
-
Benjamin Gabriel Poulson,Kacper Szczepski,Joanna Izabela Lachowicz,Lukasz Jaremko,Abdul-Hamid Emwas,Mariusz Jaremko RSC Adv., 2020,10, 215-227
-
Somenath Panda,Kaushik Kundu,Anusha Basaiahgari,Sanjib Senapati,Ramesh L. Gardas New J. Chem., 2018,42, 7105-7118
-
Rongyan Guo,Tao Li,Shuie Shi J. Mater. Chem. C, 2019,7, 5148-5154
-
5. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
Additional information on (R)-2-(3-Benzoylphenyl)-N-(1,3-dihydroxy-2-(hydroxymethyl)propan-2-yl)propanamide
Comprehensive Overview of (R)-2-(3-Benzoylphenyl)-N-(1,3-dihydroxy-2-(hydroxymethyl)propan-2-yl)propanamide (CAS No. 1777830-06-4)
(R)-2-(3-Benzoylphenyl)-N-(1,3-dihydroxy-2-(hydroxymethyl)propan-2-yl)propanamide, with the CAS number 1777830-06-4, is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This molecule features a unique stereochemical configuration (R-enantiomer) and a multifunctional structure, making it a subject of interest for drug discovery and therapeutic applications. Its benzoylphenyl moiety and propanamide backbone contribute to its potential bioactivity, particularly in targeting specific enzymatic pathways.
In recent years, the demand for chiral compounds like (R)-2-(3-Benzoylphenyl)-N-(1,3-dihydroxy-2-(hydroxymethyl)propan-2-yl)propanamide has surged due to their role in asymmetric synthesis and precision medicine. Researchers are exploring its applications in neurodegenerative disease modulation, given its structural similarity to molecules that interact with protein kinases and G-protein-coupled receptors (GPCRs). The compound's hydroxyl-rich side chain also suggests potential utility in prodrug design, enhancing solubility and bioavailability.
The synthesis of CAS 1777830-06-4 involves sophisticated stereoselective reactions, often employing catalysts like palladium or enzymes to achieve high enantiomeric purity. This aligns with the growing trend of green chemistry, where minimizing waste and optimizing atom economy are prioritized. Analytical techniques such as HPLC, NMR, and mass spectrometry are critical for characterizing its purity and confirming its 3D molecular conformation.
From a commercial perspective, (R)-2-(3-Benzoylphenyl)-N-(1,3-dihydroxy-2-(hydroxymethyl)propan-2-yl)propanamide is often sought after by contract research organizations (CROs) and pharmaceutical companies focusing on small-molecule therapeutics. Its patent landscape and regulatory status are frequently queried in databases, reflecting its potential as a lead compound. Users also commonly search for suppliers, price trends, and technical datasheets, underscoring its industrial relevance.
Beyond its pharmaceutical potential, this compound's structure-activity relationship (SAR) is a hot topic in computational chemistry. Molecular docking studies and AI-driven drug design platforms leverage its scaffold to predict interactions with biological targets. This intersects with the broader interest in machine learning for drug discovery, a rapidly evolving field that reduces R&D timelines.
In summary, (R)-2-(3-Benzoylphenyl)-N-(1,3-dihydroxy-2-(hydroxymethyl)propan-2-yl)propanamide (CAS 1777830-06-4) exemplifies the convergence of chiral chemistry, therapeutic innovation, and sustainable synthesis. Its multifaceted applications and research appeal make it a compound worth monitoring in both academic and industrial spheres.
1777830-06-4 ((R)-2-(3-Benzoylphenyl)-N-(1,3-dihydroxy-2-(hydroxymethyl)propan-2-yl)propanamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)